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Compound of Interest

Compound Name: Solvent Black 46

Cat. No.: B12343792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Solvent Black 46. This document details its known solubility in various organic solvents,

outlines a general experimental protocol for determining solubility, and presents a visual

workflow for this procedure.

Introduction to Solvent Black 46
Solvent Black 46 is a black, monoazo dye.[1][2] It is primarily used in the formulation of

printing inks and for coloring plastics and other hydrocarbon-based products.[3][4][5][6] Its

solubility in organic solvents is a critical factor for its application, directly impacting its

performance and stability in various formulations. This guide aims to provide a foundational

understanding of its solubility profile.

Physicochemical Properties
A summary of the key physical and chemical properties of Solvent Black 46 is provided in the

table below.
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Property Value Reference

CAS Number 65294-17-9 [1][7]

Molecular Formula C43H46N6O3S [7]

Molecular Weight 726.93 g/mol [7]

Appearance Reddish-black powder [1]

Melting Point 130 °C [1]

Density 0.50 g/cm³ [1]

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for Solvent Black 46
in selected organic solvents. The data is sourced from technical datasheets provided by

chemical suppliers. It is important to note that these values should be considered as indicative

and may vary depending on the specific grade of the dye and the experimental conditions.

Organic Solvent Chemical Formula Solubility ( g/100 mL)

Acetone C3H6O 28.0

Butyl Acetate C6H12O2 10.0

Dichloromethane CH2Cl2 11.68

Ethanol C2H5OH 3.55

Toluene (Methylbenzene) C7H8 1.03

Water H2O Insoluble

Data sourced from a technical datasheet.[1]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of Solvent Black 46 in an

organic solvent of interest. This protocol is based on the isothermal shake-flask method, a
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common technique for solubility measurement.

4.1. Materials and Equipment

Solvent Black 46

Selected organic solvent(s) of analytical grade

Analytical balance

Volumetric flasks

Screw-capped vials

Constant temperature shaker bath or incubator

Syringe filters (e.g., 0.45 µm PTFE)

UV-Vis spectrophotometer

Cuvettes (quartz or glass, as appropriate for the solvent)

4.2. Procedure

Preparation of a Saturated Solution:

Add an excess amount of Solvent Black 46 to a known volume of the organic solvent in a

screw-capped vial. The excess solid should be clearly visible.

Place the vial in a constant temperature shaker bath set to the desired temperature (e.g.,

25 °C).

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium

is reached.

Sample Collection and Filtration:

After the equilibration period, allow the vial to stand undisturbed in the constant

temperature bath for at least 4 hours to allow the excess solid to settle.
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Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a syringe filter into a clean, dry vial to

remove any undissolved particles.

Analysis by UV-Vis Spectrophotometry:

Preparation of Standard Solutions: Prepare a series of standard solutions of Solvent
Black 46 of known concentrations in the same organic solvent.

Determination of Maximum Wavelength (λmax): Scan one of the standard solutions over a

suitable wavelength range to determine the λmax, the wavelength at which the dye

exhibits maximum absorbance.

Calibration Curve: Measure the absorbance of each standard solution at the determined

λmax. Plot a graph of absorbance versus concentration to generate a calibration curve.

Sample Analysis: Dilute the filtered saturated solution with a known volume of the solvent

to bring its absorbance within the linear range of the calibration curve. Measure the

absorbance of the diluted sample at λmax.

Calculation of Solubility:

Use the equation of the calibration curve to determine the concentration of the diluted

sample.

Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted sample by the dilution factor.

Express the solubility in the desired units (e.g., g/L or g/100 mL).

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

solubility of Solvent Black 46.
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Experimental Workflow for Solubility Determination

Add excess Solvent Black 46
to a known volume of solvent

Equilibrate at constant
temperature with agitation

(e.g., 24-48 hours)

Allow excess solid to settle Withdraw supernatant

Filter through 0.45 µm filter

Dilute filtered sample

Measure absorbance via
UV-Vis Spectrophotometry

Determine concentration from
calibration curve

Analyze Data

Calculate original concentration
(accounting for dilution)

Express solubility
(e.g., g/100 mL)

Click to download full resolution via product page

Caption: Workflow for determining the solubility of Solvent Black 46.

Conclusion
This technical guide has summarized the currently available solubility data for Solvent Black
46 in a selection of organic solvents. For applications requiring solubility information in other

solvents or under different conditions, the provided experimental protocol offers a robust

methodology for its determination. The visualized workflow provides a clear and concise

overview of the steps involved in this process. For researchers and professionals,

understanding and experimentally verifying the solubility of Solvent Black 46 is crucial for its

successful application in various formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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